![molecular formula C14H11N5O3 B7711287 N-methyl-2-nitro-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)aniline](/img/structure/B7711287.png)
N-methyl-2-nitro-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)aniline
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Overview
Description
N-methyl-2-nitro-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)aniline, also known as MNPA, is a novel compound that has been synthesized and studied for its potential applications in scientific research. MNPA is a small molecule that has been shown to have unique properties, including a high level of selectivity for certain biological targets. In
Mechanism of Action
The mechanism of action of N-methyl-2-nitro-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)aniline is not fully understood, but it is believed to involve the inhibition of certain enzymes or receptors in the body. This compound has been shown to bind to specific targets in the body, leading to changes in cellular signaling pathways and gene expression. The precise mechanism of action of this compound is an area of active research.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in the body. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have potential as an anti-cancer agent. This compound has also been shown to have anti-inflammatory effects, which may make it a useful treatment for inflammatory diseases such as arthritis.
Advantages and Limitations for Lab Experiments
N-methyl-2-nitro-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)aniline has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified, making it a convenient tool for studying biological processes. This compound also has a high level of selectivity for certain biological targets, which can help researchers to better understand the function of these targets in the body.
However, there are also limitations to the use of this compound in lab experiments. This compound may have off-target effects that can complicate the interpretation of experimental results. Additionally, the synthesis of this compound is a complex process that requires specialized equipment and expertise.
Future Directions
There are several future directions for research on N-methyl-2-nitro-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)aniline. One area of research is the further characterization of the mechanism of action of this compound. Understanding how this compound interacts with specific biological targets in the body can help to identify new targets for drug development.
Another area of research is the optimization of the synthesis method for this compound. Improving the efficiency and yield of the synthesis process can make this compound more accessible to researchers and accelerate its use in scientific research.
Finally, there is potential for the development of new drugs based on the structure of this compound. By modifying the structure of this compound, researchers may be able to create compounds with improved selectivity and potency for certain biological targets. These new compounds may have potential as treatments for a range of diseases.
Synthesis Methods
N-methyl-2-nitro-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)aniline can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The initial step involves the reaction of 2-nitroaniline with methyl iodide to form N-methyl-2-nitroaniline. This intermediate is then reacted with 3-amino-5-pyridin-2-yl-1,2,4-oxadiazole to form this compound. The synthesis of this compound is a complex process that requires careful control of reaction conditions and purification steps to obtain a pure product.
Scientific Research Applications
N-methyl-2-nitro-4-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)aniline has been studied for its potential applications in scientific research, particularly in the field of drug discovery. This compound has been shown to have a high level of selectivity for certain biological targets, making it a promising candidate for the development of new drugs. This compound has been studied for its potential use in the treatment of cancer, inflammation, and other diseases.
properties
IUPAC Name |
N-methyl-2-nitro-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N5O3/c1-15-10-6-5-9(8-12(10)19(20)21)14-17-13(18-22-14)11-4-2-3-7-16-11/h2-8,15H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGSPHHGZAKPCFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)C2=NC(=NO2)C3=CC=CC=N3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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